Ethyl isobutyrate
Ethyl isobutyrate
Ethyl isobutyrate is one of the odorants found in Tuber indicum. It exhibits high flavor dilution factor (FD) value.
Ethyl isobutyrate is a potent odorant in oranges, grapefruit, and Greek virgin olive oils.
Ethyl isobutyrate appears as a colorless volatile liquid with a fruity, aromatic odor. Less dense than water and insoluble in water. Vapors heavier than air. May irritate skin and eyes. Used to make flavoring extracts and other chemicals.
, also known as ethyl isobutyrate or fema 2428, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be biosynthesized from isobutyric acid. is a sweet, alcoholic, and ethereal tasting compound that can be found in a number of food items such as fruits, alcoholic beverages, sweet bay, and citrus. This makes a potential biomarker for the consumption of these food products.
Ethyl isobutyrate is a fatty acid methyl ester obtained by the formal condensation of isobutyric acid with ethanol. It has a role as a metabolite. It derives from an isobutyric acid.
Ethyl isobutyrate is a potent odorant in oranges, grapefruit, and Greek virgin olive oils.
Ethyl isobutyrate appears as a colorless volatile liquid with a fruity, aromatic odor. Less dense than water and insoluble in water. Vapors heavier than air. May irritate skin and eyes. Used to make flavoring extracts and other chemicals.
, also known as ethyl isobutyrate or fema 2428, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be biosynthesized from isobutyric acid. is a sweet, alcoholic, and ethereal tasting compound that can be found in a number of food items such as fruits, alcoholic beverages, sweet bay, and citrus. This makes a potential biomarker for the consumption of these food products.
Ethyl isobutyrate is a fatty acid methyl ester obtained by the formal condensation of isobutyric acid with ethanol. It has a role as a metabolite. It derives from an isobutyric acid.
Brand Name:
Vulcanchem
CAS No.:
97-62-1
VCID:
VC21175508
InChI:
InChI=1S/C6H12O2/c1-4-8-6(7)5(2)3/h5H,4H2,1-3H3
SMILES:
CCOC(=O)C(C)C
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
Ethyl isobutyrate
CAS No.: 97-62-1
Cat. No.: VC21175508
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl isobutyrate is one of the odorants found in Tuber indicum. It exhibits high flavor dilution factor (FD) value. Ethyl isobutyrate is a potent odorant in oranges, grapefruit, and Greek virgin olive oils. Ethyl isobutyrate appears as a colorless volatile liquid with a fruity, aromatic odor. Less dense than water and insoluble in water. Vapors heavier than air. May irritate skin and eyes. Used to make flavoring extracts and other chemicals. , also known as ethyl isobutyrate or fema 2428, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be biosynthesized from isobutyric acid. is a sweet, alcoholic, and ethereal tasting compound that can be found in a number of food items such as fruits, alcoholic beverages, sweet bay, and citrus. This makes a potential biomarker for the consumption of these food products. Ethyl isobutyrate is a fatty acid methyl ester obtained by the formal condensation of isobutyric acid with ethanol. It has a role as a metabolite. It derives from an isobutyric acid. |
|---|---|
| CAS No. | 97-62-1 |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | ethyl 2-methylpropanoate |
| Standard InChI | InChI=1S/C6H12O2/c1-4-8-6(7)5(2)3/h5H,4H2,1-3H3 |
| Standard InChI Key | WDAXFOBOLVPGLV-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(C)C |
| Canonical SMILES | CCOC(=O)C(C)C |
| Boiling Point | 110.1 °C |
| Flash Point | less than 70 °F (NFPA, 2010) |
| Melting Point | -88.2 °C -88.2°C |
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